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Compound of Interest

Compound Name:
4-Methoxy-3-methylbenzyl

chloride

Cat. No.: B1345713 Get Quote

Technical Support Center: 4-Methoxy-3-
methylbenzyl chloride
This guide provides essential safety information, handling protocols, and disposal procedures

for 4-Methoxy-3-methylbenzyl chloride (CAS: 60736-71-2). Adherence to these guidelines is

crucial for ensuring laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Methoxy-3-methylbenzyl chloride?

A1: 4-Methoxy-3-methylbenzyl chloride is a corrosive substance that can cause severe skin

burns and eye damage.[1][2] It is also irritating to the respiratory system.[1] As with other

organic halides, it may have harmful effects upon inhalation, ingestion, or prolonged skin

contact.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When working with 4-Methoxy-3-methylbenzyl chloride, it is mandatory to use the

following PPE:

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat, and in cases of potential splashing, a chemical-resistant apron.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors.

Q3: How should 4-Methoxy-3-methylbenzyl chloride be stored?

A3: Store 4-Methoxy-3-methylbenzyl chloride in a cool, dry, and well-ventilated area, away

from incompatible materials.[2] Keep the container tightly closed. Some suppliers provide this

chemical stabilized with calcium carbonate.[3][4]

Q4: What materials are incompatible with 4-Methoxy-3-methylbenzyl chloride?

A4: Avoid contact with strong oxidizing agents, strong bases, and metals.[2] As a benzyl halide,

it can also react with water, alcohols, and amines.

Q5: What is the proper procedure for quenching a reaction containing 4-Methoxy-3-
methylbenzyl chloride?

A5: Reactions should be quenched carefully, typically by slowly adding a non-protic solvent to

dilute the mixture before slowly introducing a proton source like water or a mild acid, all while

ensuring the temperature is controlled in an ice bath. Always perform quenching procedures

within a fume hood.

Troubleshooting Guides
Problem: I observe fumes upon opening a bottle of 4-Methoxy-3-methylbenzyl chloride.

Cause: The compound can react with moisture in the air, releasing hydrogen chloride (HCl)

gas, which appears as fumes.

Solution: Handle the bottle in a fume hood with adequate ventilation. Ensure the container is

tightly sealed when not in use to minimize exposure to atmospheric moisture.

Problem: The material has changed color or appears to have polymerized.
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Cause: Benzyl halides can be unstable and may decompose or polymerize over time,

especially if exposed to light, heat, or impurities.

Solution: If signs of decomposition are evident, do not use the material. Dispose of it

according to the hazardous waste guidelines for halogenated organic compounds.

Quantitative Data
Property Value

CAS Number 60736-71-2

Molecular Formula C₉H₁₁ClO

Molecular Weight 170.64 g/mol

Appearance Liquid

Purity >98%

Experimental Protocols
Safe Disposal of 4-Methoxy-3-methylbenzyl chloride Waste

As a halogenated organic compound, 4-Methoxy-3-methylbenzyl chloride waste must be

disposed of following institutional and local regulations for hazardous waste.

Segregation: Collect all waste containing this compound in a designated, properly labeled,

and sealed container for halogenated organic waste.[5][6] Do not mix with non-halogenated

waste.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and the associated hazards (Corrosive, Irritant).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials, until it is collected by environmental health and safety personnel.

Decontamination: Decontaminate any glassware or equipment that has come into contact

with the chemical using an appropriate solvent (e.g., acetone), and collect the rinsate as

halogenated waste.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1345713?utm_src=pdf-body
https://www.benchchem.com/product/b1345713?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Workflow for a Small Spill of 4-Methoxy-3-methylbenzyl chloride
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Caption: Spill Cleanup Workflow for 4-Methoxy-3-methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. content.biberk.com [content.biberk.com]

2. actenviro.com [actenviro.com]

3. 4-Methoxy-3-methylbenzyl chloride (stabilised with calcium… [cymitquimica.com]

4. 4-Methoxy-3-methylbenzyl chloride | CymitQuimica [cymitquimica.com]

5. bucknell.edu [bucknell.edu]

6. 7.2 Organic Solvents [ehs.cornell.edu]

To cite this document: BenchChem. [Safe handling and disposal of 4-Methoxy-3-
methylbenzyl chloride.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345713#safe-handling-and-disposal-of-4-methoxy-
3-methylbenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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